(1-(6-Chloro-2-methylpyrimidin-4-yl)azetidin-3-yl)methanol

• IUPAC Name: [1-(6-chloro-2-methylpyrimidin-4-yl)azetidin-3-yl]methanol
• InChI: InChI=1S/C9H12ClN3O/c1-6-11-8(10)2-9(12-6)13-3-7(4-13)5-14/h2,7,14H,3-5H2,1H3
• InChI Key: YWSFRHWWPDPOIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)N2CC(C2)CO
• Molecular Formula: C9H12ClN3O
• Molecular Weight: 213.66 g/mol

Description

(1-(6-Chloro-2-methylpyrimidin-4-yl)azetidin-3-yl)methanol, also known as 6-chloro-2-methylpyrimidin-4-yl azetidin-3-yl methanol, is an organic compound that has been studied for its potential applications in the scientific research field. This compound is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound. Pyrimidine derivatives are known to play important roles in many biological processes and have been studied for their potential therapeutic applications.

Scientific Research Applications

Methanol in Environmental and Toxicological Studies

Methanol, as a common solvent and feedstock in chemical industries, has been the subject of environmental and toxicological research. For instance, Paine and Dayan (2001) discuss methanol's tolerable concentration in alcoholic beverages, indicating its potential toxic effects at higher concentrations and the importance of regulating its presence in consumer products to avoid adverse health effects Paine & Dayan, 2001. This study underscores the significance of understanding the toxicological profiles of chemicals, including methanol derivatives, in consumer goods.

Methanol in Industrial Applications

Research on methanol's role in industrial applications, such as its use as a fuel oxygenated additive (Pulyalina et al., 2020), highlights the compound's importance in enhancing fuel performance and reducing hazardous emissions Pulyalina et al., 2020. This review focuses on the separation of methanol from methyl tert-butyl ether (MTBE) using pervaporation, a membrane process, demonstrating the critical role of methanol in producing cleaner fuel alternatives. Such industrial applications could be relevant for derivatives of methanol in optimizing production processes and environmental sustainability.

Methanol as a Research Tool in Science

Methanol is also used as a fixation agent in biological studies, such as in the methacarn (methanol-Carnoy) fixation method described by Puchtler et al. (1970), which improves tissue fixation for microscopic examination Puchtler et al., 1970. This application showcases methanol's utility in enhancing research methodologies in the life sciences, potentially extending to the use of specific methanol derivatives in specialized fixation protocols.